Cas no 1545137-98-1 (1-(butan-2-yl)-3,5-diethyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(butan-2-yl)-3,5-diethyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1545137-98-1
• MF: C₁₁H₁₉ClN₂O₂S
• MW: 278.798760652542
• CID: 5601646
• PubChem ID: 82694161
• Update Time: 2025-05-23

1-(butan-2-yl)-3,5-diethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS021011855
• EN300-1301025
• 1-(butan-2-yl)-3,5-diethyl-1H-pyrazole-4-sulfonyl chloride
• 1545137-98-1

• Inchi： 1S/C11H19ClN2O2S/c1-5-8(4)14-10(7-3)11(17(12,15)16)9(6-2)13-14/h8H,5-7H2,1-4H3
• InChI Key： OULPBEANLZXFPG-UHFFFAOYSA-N
• SMILES： ClS(C1C(CC)=NN(C=1CC)C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 278.0855767g/mol
• Monoisotopic Mass: 278.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(butan-2-yl)-3,5-diethyl-1H-pyrazole-4-sulfonyl chloride

1-(Butan-2-yl)-3,5-Diethyl-1H-Pyrazole-4-Sulfonyl Chloride (CAS No. 1545137-98-1)

The compound 1-(Butan-2-yl)-3,5-Diethyl-1H-Pyrazole-4-Sulfonyl Chloride (CAS No. 1545137-98-1) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds. The structure of this molecule is characterized by a pyrazole ring substituted with specific groups that confer unique chemical properties and reactivity.

The pyrazole ring in 1-(Butan-2-yl)-3,5-Diethyl-Pyrazole serves as a versatile scaffold for further functionalization. The sulfonyl chloride group attached at the 4-position of the pyrazole ring is highly reactive and can undergo nucleophilic substitution reactions with amines, alcohols, and other nucleophiles to form sulfonamides or sulfonate esters. This reactivity makes it an invaluable building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of pyrazole-based sulfonyl chlorides in drug discovery. For instance, researchers have explored the use of such compounds as inhibitors of specific enzymes involved in disease pathways. The substitution pattern on the pyrazole ring plays a critical role in determining the bioactivity and selectivity of these compounds. In particular, the presence of bulky substituents like butan-2-yl and ethyl groups can influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, 1-(Butan-2-yl)-3,5-Diethyl-Pyrazole-Sulfonyl Chloride can be prepared through various routes depending on the starting materials and reaction conditions. One common approach involves the reaction of a suitable pyrazole derivative with a sulfonyl chloride precursor under controlled conditions. The choice of solvent, temperature, and catalyst can significantly impact the yield and purity of the final product. Optimization of these parameters is essential to ensure scalability and cost-effectiveness in industrial production.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 306 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and THF. These properties make it suitable for use in various organic reactions that require precise control over solubility and reactivity.

From an environmental standpoint, understanding the fate and behavior of pyrazole-based sulfonyl chlorides is crucial for their safe handling and disposal. Studies have shown that these compounds can undergo hydrolysis under certain conditions to form corresponding sulfonic acids or their derivatives. The rate of hydrolysis depends on factors such as pH, temperature, and the presence of catalysts or inhibitors.

In conclusion, 1-(Butan-2-yl)-3,5-Diethyl-Pyrazole-Sulfonyl Chloride (CAS No. 1545137-98-1) is a versatile chemical entity with promising applications across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis while offering opportunities for further exploration in drug discovery and materials science.